Cas no 14970-71-9 (Dithionic acid)

Dithionic acid structure
Dithionic acid structure
Product Name:Dithionic acid
CAS No:14970-71-9
MF:H2O6S2
MW:162.142278194427
CID:200854
PubChem ID:26985
Update Time:2025-04-19

Dithionic acid Chemical and Physical Properties

Names and Identifiers

    • Dithionic acid
    • sodium dithionate
    • H2S2O6
    • 1,4-dihydrido-2,2,3,3-tetraoxido-1,4-dioxy-2,3-disulfy-[4]catena
    • 14970-71-9
    • DTXSID50164368
    • Q2410244
    • [(HO)(O)2SS(O)2(OH)]
    • bis(hydroxidodioxidosulfur)(S--S)
    • 9MP5KH5623
    • hypodisulfuric acid
    • UNII-9MP5KH5623
    • CHEBI:29208
    • Inchi: 1S/H2O6S2/c1-7(2,3)8(4,5)6/h(H,1,2,3)(H,4,5,6)
    • InChI Key: RMGVZKRVHHSUIM-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(O)S(=O)(=O)O

Computed Properties

  • Exact Mass: 161.92926
  • Monoisotopic Mass: 161.92928013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 108.74

Dithionic acid Related Literature

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